1-(5-Fluoropyridin-3-yl)ethan-1-ol

• IUPAC Name: 1-(5-fluoropyridin-3-yl)ethanol
• InChI: InChI=1S/C7H8FNO/c1-5(10)6-2-7(8)4-9-3-6/h2-5,10H,1H3
• InChI Key: OPMTZWDRLGAXNM-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=CN=C1)F)O
• Molecular Formula: C7H8FNO
• Molecular Weight: 141.14 g/mol
• CAS No.: 1249603-25-5

Description

“1-(5-Fluoropyridin-3-yl)ethan-1-ol” is a chemical compound with the molecular formula C7H8FNO. It has a molecular weight of 141.15.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C7H8FNO/c1-5(10)6-2-7(8)4-9-3-6/h2-5,10H,1H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical and Chemical Properties Analysis

“this compound” is a solid at room temperature. It should be stored at a temperature of 2-8°C.

Scientific Research Applications

Synthesis of Heterocycles

Research by Almendros et al. (2018) demonstrates the use of related fluoropyridines in the synthesis of heterocycles. The study focuses on direct C–H bis[(trifluoromethyl)sulfonyl]ethylation reactions, highlighting the role of fluoropyridines in the modification of pharmaceuticals like Phenazone and Edaravone, and in developing water-soluble fluorescent dyes (Almendros et al., 2018).

Electrophilic Fluorinating Agents

Banks et al. (1997) explored the creation of electrophilic fluorinating agents derived from nitrogen heterocycles, which include fluoropyridine derivatives. These agents demonstrate potential in the site-specific electrophilic fluorination of various substrates (Banks et al., 1997).

Positron Emission Tomography (PET) Imaging

Carroll et al. (2007) investigated the application of fluoropyridines, including 1-(5-Fluoropyridin-3-yl)ethan-1-ol, in medical imaging techniques like PET. These compounds, specifically fluorine-18 labelled fluoropyridines, are crucial in enhancing the efficacy of PET imaging (Carroll et al., 2007).

Pharmaceutical Intermediate Synthesis

Mohanty et al. (2014) described the development of an efficient process for a compound closely related to this compound, which is a key intermediate in synthesizing pharmaceuticals like pioglitazone hydrochloride. This highlights the importance of such fluoropyridine derivatives in pharmaceutical manufacturing (Mohanty et al., 2014).

Safety and Hazards

The compound has several hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and specific procedures if the compound is swallowed or comes into contact with skin or eyes.